Cas no 1518-06-5 (1,3-Dibromo-3-methylbutan-2-one)

• Product Name: 1,3-Dibromo-3-methylbutan-2-one
• CAS No: 1518-06-5
• MF: C₅H₈Br₂O
• MW: 243.92442035675
• MDL: MFCD21602529
• CID: 2778894
• PubChem ID: 12199319
• Update Time: 2025-04-21

1,3-Dibromo-3-methylbutan-2-one Chemical and Physical Properties

Names and Identifiers

• 1,3-Dibromo-3-methylbutan-2-one
• 1,3-Dibromo-3-methyl-2-butanone
• E84916
• 2-Butanone, 1,3-dibromo-3-methyl-
• MFCD21602529
• CS-0265191
• SY194192
• SCHEMBL10804129
• BS-52593
• 1518-06-5
• DTXSID00480126
• EN300-96870
• AKOS026728190
• DTXCID70430936

• MDL： MFCD21602529
• Inchi： 1S/C5H8Br2O/c1-5(2,7)4(8)3-6/h3H2,1-2H3
• InChI Key： MWDMECGUJZUHCF-UHFFFAOYSA-N
• SMILES： BrC(C(CBr)=O)(C)C

Computed Properties

• Exact Mass: 243.89214g/mol
• Monoisotopic Mass: 241.89419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 98.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 17.1Ų